Cas no 21847-98-3 (4-methyl-1-(4-methylphenyl)pentan-1-one)
21847-98-3 structure
Product Name:4-methyl-1-(4-methylphenyl)pentan-1-one
CAS No:21847-98-3
MF:C13H18O
MW:190.281424045563
CID:2836089
PubChem ID:13813545
Update Time:2025-04-21
4-methyl-1-(4-methylphenyl)pentan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-1-(4-methylphenyl)pentan-1-one
- SCHEMBL4938426
- 21847-98-3
- DTXCID50501092
- DTXSID50550308
- 4-methyl-1-(4-methylphenyl)pentan-1-one
-
- Inchi: 1S/C13H18O/c1-10(2)4-9-13(14)12-7-5-11(3)6-8-12/h5-8,10H,4,9H2,1-3H3
- InChI Key: PPEFLCWGGLBAGA-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)CCC(C)C
Computed Properties
- Exact Mass: 190.135765193g/mol
- Monoisotopic Mass: 190.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
4-methyl-1-(4-methylphenyl)pentan-1-one Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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